N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-4-methoxybenzenesulfonamide

• IUPAC Name: N-[4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C20H22N4O4S/c1-4-28-20-13-19(21-14(2)22-20)23-15-5-7-16(8-6-15)24-29(25,26)18-11-9-17(27-3)10-12-18/h5-13,24H,4H2,1-3H3,(H,21,22,23)
• InChI Key: NAQFLQHOQAINIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)OC)C
• Molecular Formula: C20H22N4O4S
• Molecular Weight: 414.5 g/mol
• CAS No.: 946356-63-4

Description

N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C20H22N4O4S and its molecular weight is 414.48. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Characterization and Receptor Interactions

• Endothelin Receptor Antagonists

  Research has explored compounds with similar structural motifs as potential endothelin receptor antagonists, focusing on their application in preventing or alleviating conditions like subarachnoid hemorrhage-induced cerebral vasospasm and human airway smooth muscle contractions. These studies underscore the importance of such compounds in cardiovascular and respiratory therapies (Zuccarello et al., 1996), (Takahashi et al., 1997).

• Selective Endothelin ETA Receptor Antagonism

  YM598, a closely related compound, was identified as a potent and selective endothelin ETA receptor antagonist, offering insights into the development of more effective therapeutic agents targeting endothelin receptors for the treatment of diseases such as hypertension and cancer (Yuyama et al., 2003).

Potential Therapeutic Applications

• Photodynamic Therapy for Cancer Treatment

  The development of new benzenesulfonamide derivatives, exhibiting high singlet oxygen quantum yields, suggests their potential utility in photodynamic therapy (PDT) for cancer. These compounds' photophysical and photochemical properties position them as promising candidates for Type II photosensitizers, highlighting the broader applicability of benzenesulfonamide derivatives in medical treatments (Pişkin et al., 2020).

• Antitumor Activities

  Studies have demonstrated the antiproliferative and apoptotic activities of sulfonamide derivatives against human tumor cell lines, including ovarian carcinoma and lung adenocarcinoma. These findings support the potential of benzenesulfonamide compounds in developing new anticancer therapies (Abbassi et al., 2014).